Cas no 1806845-23-7 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloromethyl, cyano, difluoromethyl, and nitro functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloromethyl group offers a reactive site for further derivatization, while the electron-withdrawing cyano and nitro groups enhance electrophilic character, facilitating nucleophilic substitution or reduction reactions. The difluoromethyl moiety contributes to metabolic stability and lipophilicity, which can be advantageous in drug design. Its well-defined reactivity profile and multifunctional nature make it a useful building block for constructing complex nitrogen-containing frameworks in medicinal and materials chemistry.
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine structure
1806845-23-7 structure
Product Name:2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
CAS No:1806845-23-7
MF:C8H4ClF2N3O2
MW:247.586067199707
CID:4876953
Update Time:2025-05-21

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
    • Inchi: 1S/C8H4ClF2N3O2/c9-1-5-4(2-12)7(8(10)11)6(3-13-5)14(15)16/h3,8H,1H2
    • InChI Key: ADWJLTLMIXVJJH-UHFFFAOYSA-N
    • SMILES: ClCC1C(C#N)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.5

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041279-250mg
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
1806845-23-7 97%
250mg
$1,008.00 2022-03-31
Alichem
A029041279-500mg
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
1806845-23-7 97%
500mg
$1,678.90 2022-03-31
Alichem
A029041279-1g
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
1806845-23-7 97%
1g
$2,890.60 2022-03-31

Additional information on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine

Research Brief on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine (CAS: 1806845-23-7)

2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine (CAS: 1806845-23-7) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with chloro, cyano, difluoromethyl, and nitro groups, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine as a precursor for the synthesis of selective JAK2 inhibitors. The study highlighted the compound's reactivity, particularly the chloromethyl group's ability to undergo nucleophilic substitution, enabling the introduction of diverse pharmacophores. The resulting inhibitors demonstrated promising activity in preclinical models of myeloproliferative disorders, with IC50 values in the low nanomolar range.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop novel antibacterial agents targeting Gram-positive pathogens. The difluoromethyl and nitro groups were found to enhance membrane permeability and target binding affinity, respectively. The lead compound derived from this scaffold exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a MIC of 0.5 µg/mL.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route using continuous flow chemistry, which improved the overall yield to 85% while reducing hazardous waste generation. This methodological innovation addresses previous challenges associated with the compound's instability under traditional batch conditions.

Ongoing research continues to explore the broader potential of this scaffold. Computational studies published in RSC Advances (2024) have modeled its electronic properties, revealing how the electron-withdrawing nitro and cyano groups influence reactivity patterns. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties. As the compound's utility expands across multiple therapeutic areas, it remains a focal point for researchers seeking to develop structurally novel bioactive molecules.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.